[(3-methanesulfonylphenyl)methyl](methyl)amine hydrochloride

• CAS No.: 2742657-95-8
• Molecular Formula: C9H14ClNO2S
• Molecular Weight: 235.73 g/mol
• IUPAC Name: N-methyl-1-(3-methylsulfonylphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C9H13NO2S.ClH/c1-10-7-8-4-3-5-9(6-8)13(2,11)12;/h3-6,10H,7H2,1-2H3;1H
• InChI Key: GJUBERBJVOOASN-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=CC=C1)S(=O)(=O)C.Cl

Description

(3-Methanesulfonylphenyl)methylamine hydrochloride is a secondary amine hydrochloride derivative featuring a methanesulfonyl (-SO₂CH₃) substituent at the para position of a benzyl group. This compound is structurally related to pharmacologically active amines and industrial adsorbents, though its specific applications remain underexplored in the provided evidence .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-methanesulfonylphenyl)methylamine hydrochloride typically involves the reaction of 3-methanesulfonylbenzyl chloride with methylamine under controlled conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, and the product is purified through recrystallization or chromatography .

Industrial Production Methods

In an industrial setting, the production of (3-methanesulfonylphenyl)methylamine hydrochloride may involve large-scale batch reactors where the reactants are mixed and heated to the desired temperature. The reaction mixture is then cooled, and the product is isolated through filtration and drying processes .

Chemical Reactions Analysis

Types of Reactions

(3-methanesulfonylphenyl)methylamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents such as sodium hydroxide or potassium carbonate.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

(3-methanesulfonylphenyl)methylamine hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-methanesulfonylphenyl)methylamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, receptors, or signaling pathways, leading to various biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Substituent Effects on the Aromatic Ring

The methanesulfonyl group distinguishes this compound from analogs with other substituents:

• Electron-Withdrawing Groups: (3-Chloro-4-fluorophenyl)methyl](methyl)amine hydrochloride (CAS 470692-28-5): Features chloro (-Cl) and fluoro (-F) substituents. Molecular weight: 210.07 g/mol . Methyl({[3-(trifluoromethyl)phenyl]methyl})amine hydrochloride (CAS 76532-32-6): Contains a trifluoromethyl (-CF₃) group, which is strongly electron-withdrawing. This may increase lipophilicity and metabolic stability compared to the methanesulfonyl analog. Molecular weight: 225.64 g/mol .

• Electron-Donating Groups :
  • {[5-(3-Methoxyphenyl)isoxazol-3-yl]methyl}amine hydrochloride (CAS 1018605-16-7): The methoxy (-OCH₃) group is electron-donating, which could enhance solubility in polar solvents but reduce resistance to oxidative degradation. Molecular weight: 240.69 g/mol .

Amine Functional Group Variations

• Primary Amines: 2-(3-Methanesulfonylphenyl)ethan-1-amine hydrochloride: A primary amine with an ethyl linker. The ethyl chain may increase flexibility compared to the methyl analog .
• Tertiary Amines: Methyl diethanol amine (MDEA): Used in CO₂ capture due to its tertiary amine structure, which facilitates carbamate formation. In contrast, secondary amines like the target compound may exhibit slower reaction kinetics with CO₂ but higher stability .

Key Insight : Secondary amines balance reactivity and stability, making them versatile for both pharmaceutical and industrial applications .

Biological Activity

(3-Methanesulfonylphenyl)methylamine hydrochloride is a synthetic compound with significant potential in medicinal chemistry. Its unique structural characteristics, including a methanesulfonyl group and an amine moiety, suggest diverse biological activities. This article reviews the biological activity of this compound, highlighting key research findings, case studies, and relevant data.

The compound can be described by the following chemical formula and structure:

• Molecular Formula : C₉H₁₃ClN₂O₂S
• IUPAC Name : (3-methanesulfonylphenyl)methylamine hydrochloride

Research indicates that (3-methanesulfonylphenyl)methylamine hydrochloride exhibits its biological activity through several mechanisms:

• Inhibition of Neurotoxins : Similar to methylamine hydrochloride, it has been shown to inhibit the internalization of clostridial neurotoxins at specific concentrations, suggesting a potential role in treating neurotoxic conditions .
• Antimicrobial Activity : The compound has been evaluated for its antimicrobial properties, particularly against various bacterial strains. Its sulfonamide group enhances its interaction with bacterial enzymes, potentially leading to effective inhibition.

Biological Activity Overview

The biological activities of (3-methanesulfonylphenyl)methylamine hydrochloride can be summarized in the following table:

Activity Type	Description	Reference
Neurotoxin Antagonism	Inhibits clostridial neurotoxin internalization in cholinergic nerve endings.
Antimicrobial Effects	Demonstrates significant antimicrobial activity against multiple bacterial strains.
Cytotoxicity	Exhibits cytotoxic effects at high concentrations; stimulates cell proliferation at lower concentrations.

Case Studies

• Neurotoxicity Study : A study demonstrated that (3-methanesulfonylphenyl)methylamine hydrochloride could effectively prevent neuromuscular blockade induced by botulinum toxins when administered at optimal concentrations. This suggests potential therapeutic applications in conditions involving neurotoxic agents .
• Antimicrobial Efficacy : In vitro studies have shown that the compound exhibits significant antimicrobial activity against strains such as E. coli and Staphylococcus aureus. The mechanism appears to involve inhibition of bacterial growth through interference with metabolic pathways related to cell wall synthesis.

Safety and Toxicity

While the compound shows promising biological activity, it is essential to consider its safety profile:

• Irritation Potential : Methylamine derivatives are known to cause irritation to mucous membranes and skin upon exposure. Care should be taken during handling to avoid respiratory distress or chemical burns .
• Toxicological Data : Acute toxicity studies indicate that high doses can lead to respiratory distress and other systemic effects. Long-term exposure may result in cumulative toxicity, necessitating careful dosage management in therapeutic applications .